Cas no 95312-12-2 (3-Isoxazolecarbonyl chloride, 5-(bromomethyl)-)

• Product Name: 3-Isoxazolecarbonyl chloride, 5-(bromomethyl)-
• CAS No: 95312-12-2
• MF: C₅H₃BrClNO₂
• MW: 224.439819574356
• CID: 4350983
• PubChem ID: 13371021
• Update Time: 2025-04-24

3-Isoxazolecarbonyl chloride, 5-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonyl chloride, 5-(bromomethyl)-
• VJLRSINXVJYMFZ-UHFFFAOYSA-N
• DTXSID201258886
• SCHEMBL9817341
• 5-(bromomethyl)-3-isoxazolecarbonyl chloride
• 95312-12-2

• Inchi： 1S/C5H3BrClNO2/c6-2-3-1-4(5(7)9)8-10-3/h1H,2H2
• InChI Key： VJLRSINXVJYMFZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)Cl)=NO1

Computed Properties

• Exact Mass: 222.90357Da
• Monoisotopic Mass: 222.90357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų